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Compound of Interest

Compound Name: 4-Methyl-3-hepten-2-one

Cat. No.: B14700430 Get Quote

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for handling 4-Methyl-3-hepten-2-one in a laboratory setting. Adherence to these

guidelines is crucial for ensuring the safety of researchers, scientists, and drug development

professionals.

Hazard Summary
4-Methyl-3-hepten-2-one is a flammable liquid and vapor. It may cause skin and serious eye

irritation. Inhalation of high concentrations may lead to respiratory irritation, drowsiness, or

dizziness.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are the primary defense

against chemical exposure. All personnel handling 4-Methyl-3-hepten-2-one must use the

following equipment.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Item Material/Standard Specifications

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified

A face shield should

be worn in situations

with a higher risk of

splashing.[1][2]

Hand Protection
Chemical-Resistant

Gloves

Impervious gloves;

Nitrile or Viton® are

recommended for

similar compounds.[3]

[4]

Always inspect gloves

for degradation or

punctures before use

and change them

frequently.

Body Protection Laboratory Coat

Flame-retardant

material such as

Nomex® or treated

cotton is advisable

due to the flammable

nature of the

chemical.

Standard polyester lab

coats are not suitable

as they can melt and

adhere to the skin in a

fire.[4]

Respiratory Protection
NIOSH-approved

Respirator

Not generally required

for small-scale use in

a properly functioning

chemical fume hood.

[4]

If working outside of a

fume hood, with large

quantities, or if vapor

or mist is generated, a

risk assessment

should determine the

need for a half or full

facepiece respirator

with organic vapor

cartridges or a self-

contained breathing

apparatus (SCBA).[3]

Footwear Closed-toe Shoes Non-porous material
Must protect against

spills.

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 4-Methyl-3-hepten-2-one is

provided below for quick reference.

Table 2: Physical and Chemical Properties of 4-Methyl-3-hepten-2-one

Property Value

Molecular Formula C₈H₁₄O[5][6][7]

Molecular Weight 126.20 g/mol [5][8]

Appearance Clear, colorless to slightly pale yellow liquid[3]

Odor Honey-like[3]

Boiling Point 130°C[3]

Flash Point 27°C[3]

Density 0.86 g/mL[3]

Solubility in Water Soluble (3g/100mL at 20°C)[3]

Operational and Disposal Plan
A systematic approach to handling and disposal is essential to minimize risks.

Experimental Workflow
The following diagram outlines the standard operating procedure for working with 4-Methyl-3-
hepten-2-one.
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Safe Handling Workflow for 4-Methyl-3-hepten-2-one.
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Step-by-Step Handling Procedures
Preparation:

Don PPE: Before entering the laboratory, put on a flame-retardant lab coat, closed-toe

shoes, and safety glasses.

Work Area: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood. Verify the fume hood is functioning correctly.

Gather Materials: Assemble all necessary experimental equipment and ensure a spill kit is

readily accessible.

Handling:

Grounding: When transferring the chemical, ground and bond containers and receiving

equipment to prevent static discharge. Use explosion-proof equipment.[9][10]

Avoid Inhalation and Contact: Handle the chemical in a way that minimizes the generation

of vapors or mists. Avoid contact with skin and eyes.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.

No smoking in the handling area.

Post-Handling:

Decontamination: After use, decontaminate the work surface with an appropriate solvent

and then wash with soap and water.

PPE Removal: Remove gloves and lab coat before leaving the laboratory.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical.

First Aid Measures
Table 3: First Aid Procedures
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Exposure Route Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Wash contaminated clothing before reuse.[3]

[10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice or attention.[3][10]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor if you feel unwell.[3][10]

First Aiders

A rescuer should wear personal protective

equipment, such as rubber gloves and air-tight

goggles.[3]

Disposal Plan
Proper disposal of 4-Methyl-3-hepten-2-one and its contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Liquid Waste:

Collection: Unused or waste 4-Methyl-3-hepten-2-one should be collected in a

designated, properly labeled, and sealed container.

Compatibility: Do not mix with incompatible waste streams. It should not be stored with

strong oxidizing agents.[11]

Solid Waste:
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Collection: Any materials contaminated with 4-Methyl-3-hepten-2-one, such as gloves,

absorbent pads, and filter paper, must be collected in a separate, clearly labeled

hazardous waste container.[4]

Disposal Route:

All waste must be disposed of through a licensed chemical waste disposal company. Do

not discharge to sewer systems or contaminate water, foodstuffs, or feed.[12] The material

can be disposed of by a licensed chemical destruction plant or by controlled incineration

with flue gas scrubbing.[12]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][9]

Keep away from heat, sparks, open flames, and hot surfaces.[9]

Store under an inert gas atmosphere.[3]

Store separately from strong oxidizing agents, strong bases, and strong reducing agents.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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